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Compound of Interest

Compound Name: N-cyclopropylthian-4-amine

Cat. No.: B15274592

Despite a thorough investigation into the scientific and patent literature, the specific molecule
N-cyclopropylthian-4-amine remains largely uncharacterized in publicly accessible records.
As of late 2025, there is a notable absence of dedicated research papers, patents, or
comprehensive technical guides detailing its discovery, historical development, or specific
applications in drug development or other scientific fields.

While the chemical structure of N-cyclopropylthian-4-amine is indexed in chemical databases
such as PubChem (CID 126971994), this entry lacks associated literature or detailed
experimental data. This suggests that the compound may be a novel or niche molecule with
limited research history, or it may have been synthesized as part of a larger chemical library
without being the primary focus of published studies.

General synthetic routes for structurally related cyclic amines are well-established in organic
chemistry. These methods often involve the reaction of a primary amine with a diol in the
presence of a suitable catalyst. For instance, the synthesis of N-substituted cyclic amines can
be achieved through the reaction of a primary amine with a diol using a copper-containing
hydrogenation/dehydrogenation catalyst. However, specific experimental protocols for the
synthesis of N-cyclopropylthian-4-amine are not readily available.

The broader field of amine synthesis is extensive, with numerous established methodologies
for the formation of carbon-nitrogen bonds. These include reductive amination, the Gabriel
synthesis, and various rearrangement reactions like the Hofmann and Curtius rearrangements.
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While these general principles would likely be applicable to the synthesis of N-
cyclopropylthian-4-amine, specific adaptations and optimizations would be necessary.

It is important to distinguish N-cyclopropylthian-4-amine from other structurally similar
compounds that have been more extensively studied. For example, various N-substituted
piperidine-4-amine derivatives have been investigated for their therapeutic potential,
particularly as kinase inhibitors in cancer research. However, the thiane (also known as
tetrahydrothiopyran) core of N-cyclopropylthian-4-amine differentiates it from these more
common piperidine-based structures.

Due to the lack of specific data, it is not possible to provide a detailed technical guide on the
discovery, history, experimental protocols, or biological signaling pathways associated with N-
cyclopropylthian-4-amine. Further research and publication in the scientific literature would
be required to elucidate the properties and potential applications of this particular molecule.

 To cite this document: BenchChem. [N-Cyclopropylthian-4-amine: Unraveling a Chemical
Enigma]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15274592#discovery-and-history-of-n-
cyclopropylthian-4-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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